
Handling and Storage Guidelines for Remdesivir
Intermediate-1

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Remdesivir intermediate-1

Cat. No.: B15563777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the proper handling and

storage of Remdesivir intermediate-1, a critical component in the synthesis of the antiviral

drug Remdesivir. Given the ambiguity in the common nomenclature, this document addresses

the most likely candidate for "Remdesivir intermediate-1," which is commercially available

under this name, as well as the core nucleoside intermediate, GS-441524. Adherence to these

guidelines is crucial for ensuring the integrity of the compound and the safety of laboratory

personnel.

Chemical Identification and Properties
The term "Remdesivir intermediate-1" most commonly refers to the phosphorylating agent

used to introduce the phosphoramidate moiety onto the nucleoside core. Another key

intermediate is the nucleoside core itself, GS-441524.
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Compound Name Remdesivir intermediate-1 GS-441524

Systematic Name

N-[(S)-(4-

Nitrophenoxy)phenoxyphosphi

nyl]-L-alanine 2-ethylbutyl

ester

(2R,3R,4S,5R)-2-(4-

aminopyrrolo[2,1-f]

[1,2,4]triazin-7-yl)-3,4-

dihydroxy-5-

(hydroxymethyl)tetrahydrofura

n-2-carbonitrile

CAS Number 1354823-36-1[1] 1191237-69-0

Molecular Formula C21H27N2O7P C12H13N5O4

Molecular Weight 450.42 g/mol 291.26 g/mol

Appearance White to off-white solid Solid

Storage and Stability
Proper storage is vital to maintain the chemical integrity of these intermediates.

Parameter
Remdesivir intermediate-1

(CAS 1354823-36-1)
GS-441524

Short-term Storage 10°C - 25°C[2]
Room temperature (15°C to

30°C)[3]

Long-term Storage

Powder: -20°C for up to 3

years; In solvent: -80°C for up

to 6 months

Room temperature in a cool,

dark place. Do not freeze.[4][5]

Opened Vials
Use promptly or store under

inert gas at -20°C

May be stored in a refrigerator

(5°C to 10°C)[5]

Shipping Conditions Ambient temperature[4]
Shipped under ambient

temperatures

Shelf Life
Up to 3 years under ideal

conditions
Up to 2 years[5]
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Handling and Safety Precautions
As with all laboratory chemicals, appropriate personal protective equipment (PPE) should be

worn. This includes safety glasses, gloves, and a lab coat. Work should be conducted in a well-

ventilated area or a fume hood.

General Handling
For both intermediates: Avoid inhalation of dust or contact with skin and eyes. In case of

contact, rinse thoroughly with water.

Always wash hands after handling.[3][6]

For GS-441524, use appropriate hand hygiene when handling the medication.[3]

Hazard Identification
Based on the safety data for Remdesivir and related compounds, the intermediates may

present the following hazards:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Experimental Protocols
Preparation of Stock Solutions
This protocol outlines the preparation of stock solutions for in vitro experiments.

Weighing: Accurately weigh the desired amount of the intermediate powder in a clean, dry

vial.

Solvent Selection:
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Remdesivir intermediate-1 (CAS 1354823-36-1): Soluble in DMSO.

GS-441524: Soluble in DMSO and water.

Dissolution: Add the appropriate solvent to the vial to achieve the desired stock

concentration. Vortex briefly to ensure complete dissolution.

Storage: Store stock solutions in tightly sealed vials at -20°C or -80°C for long-term use.

Avoid repeated freeze-thaw cycles.

Workflow for Handling and Storage
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Caption: Workflow for handling and storage of Remdesivir intermediates.
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Synthesis and Logical Relationships
The following diagram illustrates the simplified synthetic relationship between the key

intermediates and Remdesivir.

GS-441524
(Nucleoside Core)

Remdesivir

Phosphoramidation

Remdesivir intermediate-1
(Phosphorylating Agent)

Click to download full resolution via product page

Caption: Simplified synthesis pathway of Remdesivir from key intermediates.

These guidelines are intended to provide a framework for the safe and effective handling of

Remdesivir intermediates. Researchers should always consult the specific product information

and safety data sheets provided by the supplier and adhere to their institution's safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Intermediate-1]. BenchChem, [2025]. [Online PDF]. Available at:
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storage-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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